Cas no 74268-02-3 (3H-Pyrazol-3-one, 2-[3,5-bis(trifluoromethyl)phenyl]-1,2-dihydro-5-(trifluoromethyl)-)

The 3H-Pyrazol-3-one derivative, 2-[3,5-bis(trifluoromethyl)phenyl]-1,2-dihydro-5-(trifluoromethyl)-, is a specialized organic compound with distinct chemical properties. It exhibits a unique trifluoromethyl group substitution, which enhances its stability and reactivity. This compound is particularly valuable in synthetic chemistry due to its potential use in the synthesis of bioactive molecules and pharmaceuticals. Its structural features contribute to its potential as a building block in complex organic synthesis.
3H-Pyrazol-3-one, 2-[3,5-bis(trifluoromethyl)phenyl]-1,2-dihydro-5-(trifluoromethyl)- structure
74268-02-3 structure
Product name:3H-Pyrazol-3-one, 2-[3,5-bis(trifluoromethyl)phenyl]-1,2-dihydro-5-(trifluoromethyl)-
CAS No:74268-02-3
MF:C12H5F9N2O
MW:364.16653418541
CID:6208620

3H-Pyrazol-3-one, 2-[3,5-bis(trifluoromethyl)phenyl]-1,2-dihydro-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 3H-Pyrazol-3-one, 2-[3,5-bis(trifluoromethyl)phenyl]-1,2-dihydro-5-(trifluoromethyl)-
    • Inchi: 1S/C12H5F9N2O/c13-10(14,15)5-1-6(11(16,17)18)3-7(2-5)23-9(24)4-8(22-23)12(19,20)21/h1-4,22H
    • InChI Key: POEUJTJNXGRXQI-UHFFFAOYSA-N
    • SMILES: N1C(C(F)(F)F)=CC(=O)N1C1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1

Experimental Properties

  • Density: 1.598±0.06 g/cm3(Predicted)
  • Boiling Point: 256.6±50.0 °C(Predicted)
  • pka: -3.60±0.40(Predicted)

3H-Pyrazol-3-one, 2-[3,5-bis(trifluoromethyl)phenyl]-1,2-dihydro-5-(trifluoromethyl)- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D557639-1g
3H-Pyrazol-3-one, 2-[3,5-bis(trifluoromethyl)phenyl]-1,2-dihydro-5-(trifluoromethyl)-
74268-02-3 96%
1g
$1095 2024-05-25
eNovation Chemicals LLC
D557639-1g
3H-Pyrazol-3-one, 2-[3,5-bis(trifluoromethyl)phenyl]-1,2-dihydro-5-(trifluoromethyl)-
74268-02-3 96%
1g
$1095 2025-02-21
eNovation Chemicals LLC
D557639-1g
3H-Pyrazol-3-one, 2-[3,5-bis(trifluoromethyl)phenyl]-1,2-dihydro-5-(trifluoromethyl)-
74268-02-3 96%
1g
$1095 2025-02-27

3H-Pyrazol-3-one, 2-[3,5-bis(trifluoromethyl)phenyl]-1,2-dihydro-5-(trifluoromethyl)- Related Literature

Additional information on 3H-Pyrazol-3-one, 2-[3,5-bis(trifluoromethyl)phenyl]-1,2-dihydro-5-(trifluoromethyl)-

Introduction to 3H-Pyrazol-3-one, 2-[3,5-bis(trifluoromethyl)phenyl]-1,2-dihydro-5-(trifluoromethyl) (CAS No. 74268-02-3)

3H-Pyrazol-3-one, 2-[3,5-bis(trifluoromethyl)phenyl]-1,2-dihydro-5-(trifluoromethyl) (CAS No. 74268-02-3) is a highly specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes multiple trifluoromethyl groups and a pyrazolone core. These structural features contribute to its potential as a lead compound in the development of novel therapeutic agents.

The molecular formula of 3H-Pyrazol-3-one, 2-[3,5-bis(trifluoromethyl)phenyl]-1,2-dihydro-5-(trifluoromethyl) is C14H9F9N2O, and its molecular weight is approximately 406.19 g/mol. The compound's high fluorine content imparts unique chemical and physical properties, making it an attractive candidate for various biochemical and pharmacological studies.

In recent years, there has been a growing interest in the use of 3H-Pyrazol-3-one, 2-[3,5-bis(trifluoromethyl)phenyl]-1,2-dihydro-5-(trifluoromethyl) as a scaffold for the design of new drugs. The presence of multiple trifluoromethyl groups enhances the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug development. Additionally, the pyrazolone core provides a versatile platform for further functionalization and optimization.

One of the key areas of research involving 3H-Pyrazol-3-one, 2-[3,5-bis(trifluoromethyl)phenyl]-1,2-dihydro-5-(trifluoromethyl) is its potential as an inhibitor of specific enzymes and receptors. For instance, studies have shown that this compound can effectively inhibit certain kinases and proteases, which are implicated in various diseases such as cancer and inflammatory disorders. The ability to modulate these targets selectively makes 3H-Pyrazol-3-one, 2-[3,5-bis(trifluoromethyl)phenyl]-1,2-dihydro-5-(trifluoromethyl) a valuable tool in drug discovery.

The synthesis of 3H-Pyrazol-3-one, 2-[3,5-bis(trifluoromethyl)phenyl]-1,2-dihydro-5-(trifluoromethyl) involves several well-established chemical reactions. Typically, the synthesis begins with the formation of a key intermediate through a series of substitution and cyclization reactions. The final step often involves the introduction of the trifluoromethyl groups via electrophilic or nucleophilic fluorination methods. Recent advancements in synthetic chemistry have led to more efficient and scalable routes for producing this compound.

In addition to its potential as a therapeutic agent, 3H-Pyrazol-3-one, 2-[3,5-bis(trifluoromethyl)phenyl]-1,2-dihydro-5-(trifluoromethyl) has also been studied for its use in diagnostic imaging. The high fluorine content allows for easy detection using techniques such as nuclear magnetic resonance (NMR) and positron emission tomography (PET). This property makes it useful for developing imaging agents that can provide detailed insights into biological processes at the molecular level.

The safety profile of 3H-Pyrazol-3-one, 2-[3,5-bis(trifluoromethyl)phenyl]-1,2-dihydro-5-(trifluoromethyl) has been extensively evaluated in preclinical studies. These studies have demonstrated that the compound exhibits low toxicity and good biocompatibility when administered at therapeutic doses. However, as with any new chemical entity (NCE), further safety assessments are necessary to ensure its suitability for clinical use.

In conclusion, 3H-Pyrazol-3-one, 2-[3,5-bis(trifluoromethyl)phenyl]-1,2-dihydro-5-(trifluoromethyl) (CAS No. 74268-02-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable properties make it an attractive candidate for further development as a therapeutic agent or diagnostic tool. Ongoing research continues to explore its full potential and optimize its use in various biomedical applications.

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